Cas no 1378431-64-1 (Methyl 2-bromo-3-chloro-5-methylbenzoate)
1378431-64-1 structure
Product Name:Methyl 2-bromo-3-chloro-5-methylbenzoate
CAS No:1378431-64-1
MF:C9H8BrClO2
MW:263.515621185303
CID:2190418
Update Time:2023-08-07
Methyl 2-bromo-3-chloro-5-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-bromo-3-chloro-5-methylbenzoate
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- Inchi: 1S/C9H8BrClO2/c1-5-3-6(9(12)13-2)8(10)7(11)4-5/h3-4H,1-2H3
- InChI Key: MDMVNUHTNUBNCR-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C)=CC=1C(=O)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Topological Polar Surface Area: 26.3
Methyl 2-bromo-3-chloro-5-methylbenzoate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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